Cas no 1261893-85-9 (5-(3-Chloro-5-fluorophenyl)-3-fluorophenol)

• Product Name: 5-(3-Chloro-5-fluorophenyl)-3-fluorophenol
• CAS No: 1261893-85-9
• MF: C₁₂H₇ClF₂O
• MW: 240.633189439774
• MDL: MFCD18313825
• CID: 2761779
• PubChem ID: 53219504
• Update Time: 2025-05-23

5-(3-Chloro-5-fluorophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-5-fluorophenyl)-3-fluorophenol, 95%
• 5-(3-CHLORO-5-FLUOROPHENYL)-3-FLUOROPHENOL
• 1261893-85-9
• DTXSID60684340
• 3'-Chloro-5,5'-difluoro[1,1'-biphenyl]-3-ol
• MFCD18313825
• AKOS017557920
• 5-(3-Chloro-5-fluorophenyl)-3-fluorophenol

• MDL： MFCD18313825
• Inchi： 1S/C12H7ClF2O/c13-9-1-7(2-10(14)5-9)8-3-11(15)6-12(16)4-8/h1-6,16H
• InChI Key： HCMLMJFIWVBRAF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=C(C=C(C=1)O)F)F

Computed Properties

• Exact Mass: 240.0153489Da
• Monoisotopic Mass: 240.0153489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3-Chloro-5-fluorophenyl)-3-fluorophenol

Research Brief on 5-(3-Chloro-5-fluorophenyl)-3-fluorophenol (CAS: 1261893-85-9): Recent Advances and Applications

The compound 5-(3-Chloro-5-fluorophenyl)-3-fluorophenol (CAS: 1261893-85-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and emerging roles in drug discovery.

Recent studies have highlighted the utility of 5-(3-Chloro-5-fluorophenyl)-3-fluorophenol as a versatile building block for the development of novel pharmaceuticals, particularly in the realm of kinase inhibitors and anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The compound's unique halogenated aromatic structure contributes to its ability to modulate protein-protein interactions, making it a valuable scaffold for targeted therapies.

From a synthetic chemistry perspective, advancements in the preparation of 5-(3-Chloro-5-fluorophenyl)-3-fluorophenol have been reported, with particular emphasis on green chemistry approaches. A recent patent (WO2023056123) describes an improved catalytic process for its production, achieving higher yields (82%) while reducing hazardous byproducts. This development addresses previous challenges associated with the compound's scalability and environmental impact in industrial settings.

In pharmacological applications, research has uncovered new potential for this compound in neurodegenerative disease treatment. A 2024 preclinical study demonstrated that derivatives of 5-(3-Chloro-5-fluorophenyl)-3-fluorophenol exhibit significant blood-brain barrier permeability and neuroprotective effects in models of Parkinson's disease. The fluorinated phenol moiety appears crucial for these activities, suggesting structure-activity relationships worthy of further investigation.

Analytical characterization of 5-(3-Chloro-5-fluorophenyl)-3-fluorophenol has also seen progress, with new HPLC-MS methods enabling more precise quantification in biological matrices. This advancement supports ongoing pharmacokinetic studies and will be critical for future clinical translation of compounds derived from this chemical entity.

Looking forward, the research community anticipates expanded applications of 5-(3-Chloro-5-fluorophenyl)-3-fluorophenol in radiopharmaceutical development, given its favorable properties for fluorine-18 labeling. Several research groups have initiated programs to explore this potential, which could open new avenues in diagnostic imaging and theranostic approaches.